2-(2-Bromo-6-fluorophenyl)acetaldehyde

• Molecular Formula: C8H6BrFO
• Molecular Weight: 217.03 g/mol
• IUPAC Name: 2-(2-bromo-6-fluorophenyl)acetaldehyde
• InChI: InChI=1S/C8H6BrFO/c9-7-2-1-3-8(10)6(7)4-5-11/h1-3,5H,4H2
• InChI Key: RPEWKACDPNTHCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)CC=O)F

Description

2-(2-Bromo-6-fluorophenyl)acetaldehyde is an organic compound with the molecular formula C8H6BrFO. It is a derivative of acetaldehyde, where the hydrogen atoms are substituted with a bromo and a fluoro group on the phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Bromo-6-fluorophenyl)acetaldehyde can be achieved through several methods. One common approach involves the bromination and fluorination of phenylacetaldehyde. The reaction typically proceeds under controlled conditions to ensure selective substitution at the desired positions on the phenyl ring .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale bromination and fluorination processes. These processes are optimized for high yield and purity, often employing catalysts and specific reaction conditions to achieve the desired product efficiently .

Chemical Reactions Analysis

Types of Reactions

2-(2-Bromo-6-fluorophenyl)acetaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The bromo and fluoro groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Reagents such as nucleophiles (e.g., amines, thiols) can be used for substitution reactions.

Major Products Formed

Oxidation: 2-(2-Bromo-6-fluorophenyl)acetic acid.

Reduction: 2-(2-Bromo-6-fluorophenyl)ethanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-Bromo-6-fluorophenyl)acetaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving aldehydes.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Bromo-6-fluorophenyl)acetaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, potentially altering their function. The bromo and fluoro groups can also influence the compound’s reactivity and interactions with other molecules .

Comparison with Similar Compounds

Similar Compounds

• 2-(2-Bromo-4-fluorophenyl)acetaldehyde
• 2-(2-Bromo-6-chlorophenyl)acetaldehyde
• 2-(2-Fluoro-6-chlorophenyl)acetaldehyde

Uniqueness

2-(2-Bromo-6-fluorophenyl)acetaldehyde is unique due to the specific positioning of the bromo and fluoro groups on the phenyl ring. This specific substitution pattern can influence the compound’s reactivity and interactions, making it distinct from other similar compounds .